Cas no 1388036-41-6 (2-Amino-5-bromo-4-fluoro-1H-benzimidazole)

• Product Name: 2-Amino-5-bromo-4-fluoro-1H-benzimidazole
• CAS No: 1388036-41-6
• MF: C₇H₅BrFN₃
• MW: 230.037103414536
• CID: 4774515
• Update Time: 2023-11-22

2-Amino-5-bromo-4-fluoro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• NC1=NC2=C(F)C(Br)=CC=C2N1
• 5-Bromo-4-fluoro-1H-benzo[d]imidazol-2-amine
• 2-Amino-5-bromo-4-fluoro-1H-benzimidazole

• Inchi： 1S/C7H5BrFN3/c8-3-1-2-4-6(5(3)9)12-7(10)11-4/h1-2H,(H3,10,11,12)
• InChI Key： BSANLVGMZCKACT-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1F)N=C(N)N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• XLogP3: 1.9
• Topological Polar Surface Area: 54.7